Cas no 1226447-22-8 (ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetate)

• Product Name: ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetate
• CAS No: 1226447-22-8
• MF: C₂₀H₁₆F₃N₃O₄S
• MW: 451.418953895569
• CID: 5445508
• Update Time: 2025-07-10

ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• UNQDWHBHGYGXRW-UHFFFAOYSA-N
• ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetate

• Inchi： 1S/C20H16F3N3O4S/c1-2-30-18(27)12-31-19-24-11-17(13-5-3-8-16(9-13)26(28)29)25(19)15-7-4-6-14(10-15)20(21,22)23/h3-11H,2,12H2,1H3
• InChI Key： UNQDWHBHGYGXRW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Additional information on ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetate

Introduction to Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]sulfanyl}acetate (CAS No: 1226447-22-8)

Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethylphenyl)]-1H-imidazol-2-yl]sulfanyl}acetate is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1226447-22-8, represents a unique molecular architecture that combines various functional groups, making it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]-1H-imidazol-2-yl]sulfanyl}acetate is characterized by the presence of several key functional groups, including a nitro group, a trifluoromethyl group, and an imidazole ring. These features contribute to its diverse chemical properties and potential biological activities. The nitro group, for instance, is known for its ability to influence electronic distribution and reactivity, while the trifluoromethyl group is often associated with enhanced metabolic stability and binding affinity. The imidazole ring, on the other hand, is a common motif in bioactive molecules, frequently found in natural products and pharmaceuticals.

In recent years, there has been a growing interest in the development of novel compounds that incorporate multiple pharmacophoric elements to enhance their therapeutic potential. Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]-1H-imidazol-2-yl]sulfanyl}acetate fits well within this trend, as its complex structure suggests multiple interaction points with biological targets. This compound has been the subject of several studies aimed at elucidating its pharmacological properties and exploring its potential applications in medicine.

One of the most compelling aspects of Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]}-1H-imidazol-2-yl]sulfanyl}acetate is its structural diversity. The combination of a nitro group, a trifluoromethyl group, and an imidazole ring creates a molecule with a rich array of possible interactions with biological targets. This structural complexity makes it an attractive candidate for further investigation in the context of drug discovery. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with specific therapeutic effects.

The synthesis of Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]}-1H-imidazol-2-yl]sulfanyl}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 5-(3-nitrophenyl)-1H-imidazole and 3-(trifluoromethyl)benzaldehyde. These intermediates are then coupled using various coupling techniques to form the final product. The synthesis highlights the importance of precise control over reaction conditions to achieve the desired molecular structure.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]}-1H-imidazol-2-yl]sulfanyl}acetate. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations are crucial for facilitating further research and development efforts aimed at harnessing the full potential of this compound.

Beyond its synthetic significance, Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]}-1H-imidazol-2-yl]sulfanyl}acetate has shown promise in preliminary pharmacological studies. Its unique structural features suggest potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Researchers are particularly interested in exploring its interactions with enzymes and receptors that are implicated in these conditions. The compound's ability to modulate biological pathways makes it a valuable tool for understanding disease mechanisms and developing new treatments.

The pharmacological profile of Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]}-1H-imidazol-2-ysulfanyl}acetate is still under active investigation. Initial studies have revealed interesting interactions with certain biological targets, suggesting that it may exhibit desirable pharmacological effects. However, further research is needed to fully characterize its activity profile and assess its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and pharmacologists are essential for translating this compound's chemical diversity into tangible therapeutic benefits.

In conclusion, Ethyl 2-{[5-(3-nitrophenyl)-1-[3-(trifluoromethyl)phenyl)]}-1H-imidazol-2-y)sulfanyl}acetate (CAS No: 1226447-22) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery and material science. With ongoing advancements in synthetic chemistry and pharmacological research, this compound holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs.